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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye, Acid
Red 266 (C.l. 17101; CAS No. 57741-47-6). The information compiled herein is intended to
support research, development, and application of this compound where its solubility
characteristics are of paramount importance.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in various systems. For a dye like Acid Red 266, solubility influences its application in
dyeing processes, its formulation in inks and other solutions, and its bioavailability and
toxicological profile in biological systems. Solubility is governed by the principle of "like
dissolves like," where polar solutes tend to dissolve in polar solvents and non-polar solutes in
non-polar solvents. Acid Red 266, with its sodium sulfonate group, is structurally disposed to
solubility in polar solvents.

Quantitative Solubility Data
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The available quantitative data for the solubility of Acid Red 266 is limited. The following table
summarizes the known values. It is important to note that solubility is dependent on various
conditions such as temperature, pH, and the presence of other solutes, which were not always
specified in the available literature.

L Temperatur
Solvent Formula Solubility pH Reference
e
a N Tiankun
Water H20 40 g/L Not Specified  Not Specified )
Chemical

Qualitative Solubility Observations:

o Water: Acid Red 266 is consistently reported as being soluble in water[1]. The presence of a
sodium sulfonate group in its molecular structure imparts significant polarity, facilitating its
dissolution in agueous media.

e Strong Sulfuric Acid: The dye is also noted to be soluble in concentrated sulfuric acid,
producing a deep red solution[1].

e Organic Solvents: While specific quantitative data for Acid Red 266 in common organic
solvents are not readily available in the public domain, the general behavior of azo dyes
suggests potential solubility in polar organic solvents. Azo dyes with similar functional groups
have been reported to be soluble to sparingly soluble in solvents such as ethanol, methanal,
acetone, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). However, without
experimental data, the precise solubility in these solvents remains unquantified. The sulfonic
acid group may limit solubility in non-polar organic solvents.

Experimental Protocol: Determination of Aqueous
Solubility using UV-Vis Spectrophotometry

The following is a detailed methodology for the experimental determination of the aqueous
solubility of Acid Red 266, adapted from established protocols for azo dyes.

Principle:
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This method utilizes the relationship between the absorbance of light by a solution and the
concentration of the solute, as described by the Beer-Lambert Law. A calibration curve is first
established using solutions of known concentrations. The concentration of a saturated solution
is then determined by measuring its absorbance and interpolating from the calibration curve.

Materials and Equipment:

e Acid Red 266 powder

« Distilled or deionized water

e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes

e Magnetic stirrer and stir bars

o Thermostatically controlled water bath or incubator
o Syringe filters (e.g., 0.45 pum)

o UV-Vis spectrophotometer

e Cuvettes

Procedure:

Part 1: Preparation of Standard Solutions and Calibration Curve

o Prepare a Stock Solution: Accurately weigh a known mass of Acid Red 266 (e.g., 100 mg)
and dissolve it in a known volume of water (e.g., 100 mL) in a volumetric flask to create a
stock solution of known concentration (e.g., 1 mg/mL).

o Prepare a Series of Dilutions: Perform serial dilutions of the stock solution to prepare a
series of standard solutions with decreasing concentrations. For example, prepare standards
of 10, 25, 50, 75, and 100 pg/mL.
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o Measure Absorbance:

o Turn on the UV-Vis spectrophotometer and allow it to warm up.

[¢]

Determine the wavelength of maximum absorbance (Amax) for Acid Red 266 by scanning
a mid-range standard solution across the visible spectrum.

[¢]

Set the spectrophotometer to the determined Amax.

o

Zero the spectrophotometer using a blank (distilled water).

Measure the absorbance of each standard solution.

[e]

o Construct the Calibration Curve: Plot a graph of absorbance versus concentration for the
standard solutions. Perform a linear regression analysis to obtain the equation of the line (y =
mx + ¢) and the coefficient of determination (R2?). An R2 value close to 1 indicates a good
linear fit.

Part 2: Determination of Solubility

e Prepare a Saturated Solution: Add an excess amount of Acid Red 266 powder to a known
volume of water in a sealed container (e.g., a flask or vial). The amount of excess solid
should be sufficient to ensure that saturation is achieved and that undissolved solid remains.

o Equilibration: Place the sealed container in a thermostatically controlled water bath or
incubator set to the desired temperature (e.g., 25 °C). Stir the mixture vigorously using a
magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium between
the dissolved and undissolved solute is reached.

o Sample Preparation: After the equilibration period, cease stirring and allow the undissolved
solid to settle.

« Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through
a syringe filter (e.g., 0.45 um) to remove any suspended solid particles. This step is critical to
ensure that only the dissolved dye is measured.
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« Dilution: Accurately dilute the filtered saturated solution with a known volume of water to
bring its absorbance within the linear range of the calibration curve. The dilution factor must
be recorded.

o Measure Absorbance: Measure the absorbance of the diluted saturated solution at the Amax.
o Calculate Solubility:

o Use the equation from the calibration curve (y = mx + ¢, where y is the absorbance) to
calculate the concentration of the diluted solution (x).

o Multiply the calculated concentration by the dilution factor to determine the concentration
of the saturated solution. This value represents the solubility of Acid Red 266 under the
specified conditions.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Acid Red
266 solubility.
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Experimental workflow for determining the solubility of Acid Red 266.

Signaling Pathways and Biological Interactions
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Currently, there is a lack of specific information in the scientific literature detailing the
interaction of Acid Red 266 with specific biological signaling pathways. As an azo dye, its
toxicological properties may be of interest, particularly concerning the potential for metabolic
cleavage of the azo bond to form aromatic amines. However, detailed studies on the molecular
mechanisms of toxicity or any specific signaling pathway modulation by Acid Red 266 are not
readily available. Research in this area would be necessary to elucidate any such interactions.

Conclusion

This technical guide has summarized the available information on the solubility of Acid Red
266. While quantitatively limited, the data indicates good solubility in water. A detailed
experimental protocol for the precise determination of its solubility using UV-Vis
spectrophotometry has been provided to enable researchers to generate specific data tailored
to their experimental conditions. Further research is warranted to establish a comprehensive
solubility profile in a range of organic solvents and to investigate its potential biological
interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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